Cas no 139260-56-3 (1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-)

• Product Name: 1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-
• CAS No: 139260-56-3
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 1264575
• Update Time: 2024-08-03

1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-

• Inchi： 1S/C18H16O5/c1-9(19)6-7-10-8-13(20)14-15(16(10)21)18(23)12-5-3-2-4-11(12)17(14)22/h2-5,10,22-23H,6-8H2,1H3
• InChI Key： NAXZYZIDAPPXLY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(O)=C3C(=C2O)C=CC=C3)C(=O)CC1CCC(=O)C

Computed Properties

• Exact Mass: 312.09978

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 616.8±55.0 °C(Predicted)
• PSA: 91.67
• pka: 7.91±0.40(Predicted)